Cas no 2138141-24-7 ({7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride)

• Product Name: {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride
• CAS No: 2138141-24-7
• MF: C₁₄H₂₃ClO₄S
• MW: 322.848022699356
• CID: 5834791
• PubChem ID: 165450933
• Update Time: 2025-05-23

{7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-704683
• 2138141-24-7
• {7,7,9,9-tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride
• {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

• Inchi： 1S/C14H23ClO4S/c1-12(2)7-13(3,4)9-14(8-12)5-11(16)19-10(14)6-20(15,17)18/h10H,5-9H2,1-4H3
• InChI Key： BYDKMNRZOMPHKI-UHFFFAOYSA-N
• SMILES： ClS(CC1C2(CC(=O)O1)CC(C)(C)CC(C)(C)C2)(=O)=O

Computed Properties

• Exact Mass: 322.1005581g/mol
• Monoisotopic Mass: 322.1005581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 68.8Ų

Additional information on {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride

Comprehensive Overview of {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS No. 2138141-24-7)

The compound {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS No. 2138141-24-7) is a highly specialized sulfonyl chloride derivative with a unique spirocyclic structure. This molecule has garnered significant attention in the fields of organic synthesis and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. The presence of both methanesulfonyl chloride and spirocyclic ketone moieties makes it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for spirocyclic compounds like {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride has surged, driven by their utility in medicinal chemistry and material science. Researchers are particularly interested in its role as a building block for synthesizing bioactive molecules, including potential therapeutic agents targeting neurological disorders and inflammatory diseases. Its CAS No. 2138141-24-7 is frequently searched in academic databases, reflecting its growing importance in cutting-edge research.

The structural uniqueness of this compound lies in its 7,7,9,9-tetramethyl substitution pattern and the 2-oxaspiro[4.5]decane core, which enhances its stereochemical stability. These features are critical for designing chiral catalysts and ligands used in asymmetric synthesis, a hot topic in modern green chemistry. Additionally, the methanesulfonyl chloride group offers excellent leaving group properties, facilitating nucleophilic substitution reactions—a key step in peptide coupling and polymerization processes.

From an industrial perspective, {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride is often discussed in the context of high-value fine chemicals. Its synthesis typically involves multi-step organic reactions, including oxidation, cyclization, and sulfonylation, which are optimized for scalability and yield. Companies specializing in custom synthesis and contract research frequently list this compound in their portfolios, catering to the needs of pharmaceutical innovators and academic labs.

Environmental and safety considerations are also paramount when handling {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride. While not classified as a hazardous material, proper storage conditions (e.g., anhydrous environments, inert atmospheres) are recommended to maintain its chemical integrity. This aligns with the broader industry shift toward sustainable practices, such as minimizing solvent waste and adopting energy-efficient purification techniques.

In summary, {7,7,9,9-Tetramethyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonyl chloride (CAS No. 2138141-24-7) represents a fascinating intersection of structural complexity and practical utility. Its applications span from drug development to advanced material design, making it a subject of ongoing exploration in both academic and industrial settings. As research into spirocyclic frameworks continues to expand, this compound is poised to play a pivotal role in shaping the future of molecular innovation.